2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole hydrochloride
Overview
Description
2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole hydrochloride is a chemical compound used in scientific research and pharmaceuticals . It is a hydrochloride salt of a heterocyclic compound that contains an imidazo[1,2-a]imidazole skeleton .
Molecular Structure Analysis
The molecular structure of 2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole hydrochloride is represented by the InChI code:1S/C5H9N3.ClH/c1-3-8-4-2-7-5(8)6-1;/h1-4H2,(H,6,7);1H
. Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole hydrochloride include its molecular weight of 147.61 . It is a white or colorless solid that is highly soluble in water and other polar solvents .Scientific Research Applications
Neuroscience Research
This compound has shown potential in the study of neurological disorders and central nervous system diseases . Its structure allows it to interact with various neurotransmitter systems, which can be useful for understanding the pathophysiology of neurological conditions and potentially offering therapeutic targets.
Pharmacology
In pharmacology, 2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole hydrochloride is explored for its therapeutic applications. It may serve as a lead compound for the development of new drugs, especially those targeting neurological pathways .
Biochemistry
Biochemically, this compound can be used to study enzyme reactions involving imidazole groups. It can act as a substrate or inhibitor in enzymatic assays, helping to elucidate the mechanisms of enzyme function .
Medicinal Chemistry
In medicinal chemistry, the compound’s imidazole ring makes it a valuable scaffold for drug design. It can be modified to enhance its pharmacokinetic properties or to create derivatives with specific biological activities .
Organic Synthesis
2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole hydrochloride: is also important in organic synthesis. It can be used as a building block for the synthesis of more complex molecules, including natural products and pharmaceuticals .
Chemical Engineering
From a chemical engineering perspective, this compound’s stability and reactivity make it suitable for process development and optimization studies. It can be used to test new synthetic routes or to improve existing manufacturing processes .
Safety and Hazards
properties
IUPAC Name |
2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3.ClH/c1-3-8-4-2-7-5(8)6-1;/h1-4H2,(H,6,7);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGORMDKHCGIIFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCN=C2N1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole hydrochloride |
Synthesis routes and methods
Procedure details
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